Cas no 1261913-92-1 (4-(4-N,N-Dimethylsulfamoylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(4-N,N-Dimethylsulfamoylphenyl)-3-methylbenzoic acid
• CAS No: 1261913-92-1
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD18322983
• CID: 5168082
• Update Time: 2026-03-04

4-(4-N,N-Dimethylsulfamoylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-N,N-Dimethylsulfamoylphenyl)-3-methylbenzoic acid

• MDL： MFCD18322983
• Inchi： 1S/C16H17NO4S/c1-11-10-13(16(18)19)6-9-15(11)12-4-7-14(8-5-12)22(20,21)17(2)3/h4-10H,1-3H3,(H,18,19)
• InChI Key： TVBVKKDBIGBUMW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1C)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 489
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives